Diethyl vinyl phosphate

• CAS No.: 4851-64-3
• Molecular Formula: C6H13O4P
• Molecular Weight: 180.14 g/mol
• IUPAC Name: ethenyl diethyl phosphate
• InChI: InChI=1S/C6H13O4P/c1-4-8-11(7,9-5-2)10-6-3/h4H,1,5-6H2,2-3H3
• InChI Key: ULUJSLFWDQSXRS-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(OCC)OC=C

Description

Diethyl vinyl phosphate is a useful research compound. Its molecular formula is C6H13O4P and its molecular weight is 180.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 ml of N-butyllithium solution (2.1 M solution in hexane) were added dropwise to 50 ml of abs. THF under an argon atmosphere at 0° C. The solution was stirred for 30 minutes at 0° C. and for 15 hours at room temperature, then added to 3.01 ml diethyl chlorophosphonate (20 mmol) at −76° C. and stirred for 1 h at 0° C., then for 16 hours at room temperature. A white solid was filtered off, and the solvent was removed on a rotary evaporator. The slightly yellowish crude product was purified by column chromatography on silica gel (PE:EE=4:1). 2.2 g (60% of th.) of the title compound were obtained as a yellowish liquid.